Cas no 951888-64-5 (Ethyl 2-isopropylbenzoylformate)

• Product Name: Ethyl 2-isopropylbenzoylformate
• CAS No: 951888-64-5
• Molecular Formula: C₁₃H₁₆O₃
• Molecular Weight: 220.264344215393
• CID: 4722310
• PubChem ID: 24722273

Ethyl 2-isopropylbenzoylformate Properties

Names and Identifiers

• ETHYL 2-ISOPROPYLBENZOYLFORMATE
• Ethyl 2-(2-isopropylphenyl)-2-oxoacetate
• ethyl 2-isopropylbenzoylformate, AldrichCPR
• Ethyl2-(2-isopropylphenyl)-2-oxoacetate
• ethyl 2-oxo-2-(2-propan-2-ylphenyl)acetate
• MFCD09801428
• G69050
• AKOS016016995
• 951888-64-5

• MDL： MFCD09801428
• InChIKey： JVORTIOMRRBDBW-UHFFFAOYSA-N
• Inchi： 1S/C13H16O3/c1-4-16-13(15)12(14)11-8-6-5-7-10(11)9(2)3/h5-9H,4H2,1-3H3
• SMILES： O(CC)C(C(C1C=CC=CC=1C(C)C)=O)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 220.109944368g/mol
• Heavy Atom Count: 16
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• Boiling Point: 312.4±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 135.8±19.2 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes